Cas no 941936-29-4 (N-cyclohexyl-2-8-(4-ethoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide)

• Product Name: N-cyclohexyl-2-8-(4-ethoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• CAS No: 941936-29-4
• MF: C₂₁H₂₇N₅O₄
• MW: 413.47018456459
• CID: 6370066
• PubChem ID: 16898362
• Update Time: 2025-10-24

N-cyclohexyl-2-8-(4-ethoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-8-(4-ethoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• AKOS024640617
• 941936-29-4
• F2334-0406
• N-cyclohexyl-2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• N-cyclohexyl-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• Inchi： 1S/C21H27N5O4/c1-2-30-17-10-8-16(9-11-17)24-12-13-25-19(28)20(29)26(23-21(24)25)14-18(27)22-15-6-4-3-5-7-15/h8-11,15H,2-7,12-14H2,1H3,(H,22,27)
• InChI Key： NTJUBPNHUZNHSN-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C(N2C(=N1)N(C1C=CC(=CC=1)OCC)CC2)=O)=O)NC1CCCCC1

Computed Properties

• Exact Mass: 413.20630436g/mol
• Monoisotopic Mass: 413.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.6Ų

Additional information on N-cyclohexyl-2-8-(4-ethoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide

N-Cyclohexyl-2-[8-(4-Ethoxyphenyl)-3,4-Dioxo-2H,3H,4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazin-2-yl]Acetamide: A Comprehensive Overview

N-Cyclohexyl-2-[8-(4-Ethoxyphenyl)-3,4-Dioxo-2H,3H,4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazin-2-yl]Acetamide, identified by the CAS number 941936-29-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazotriazines and features a unique structure that combines a cyclohexyl group with an ethoxyphenyl moiety. The presence of the imidazo[2,1-c][1,2,4]triazine ring system suggests that this compound may exhibit interesting electronic properties and reactivity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored various catalysts and solvents to enhance the efficiency of these reactions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The structural complexity of N-Cyclohexyl-2-[8-(4-Ethoxyphenyl)-3,4-Dioxo-2H,3H,4H,6H,7H,8H-Imidazo[2,1-c][1,Xtriazin-Xylyl makes it a valuable candidate for exploring its biological activities. Preliminary in vitro studies have indicated that this compound may possess anti-inflammatory and antioxidant properties. These findings are particularly promising for drug discovery efforts targeting chronic inflammatory diseases and oxidative stress-related conditions.

In terms of pharmacokinetics and toxicity profiles,N-Cyclohexyl-related compounds have been shown to exhibit moderate bioavailability and low toxicity in preclinical models. However,further research is needed to fully understand the absorption,distribution,mXtXlination,and excretion (ADME) properties of this specific compound. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy using molecular docking studies.

The application of CAS 941936-29-X extends beyond pharmaceuticals into materials science. The imidazotriazine core has been investigated for its potential use in designing advanced materials such as coordination polymers and metal-Xrganic frameworks (MOFs). These materials are highly sought after for their applications in gas storage,catalysis,and sensing technologies.

From an environmental perspective,the degradation pathways and ecotoxicological effects of this compound are areas requiring further investigation. As regulatory standards for chemical safety continue to evolve,researchers are increasingly focusing on developing sustainable synthesis methods and assessing the environmental impact of novel compounds like this one.

In conclusion,N-Cyclohexyl-< strong>... strong>represents a fascinating molecule with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties,bioactivity,and practical uses,making it a subject of great interest for scientists in academia and industry alike.